(1R)-3,4-Dihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one

• CAS No.: 5957-80-2
• Product Name: (1R)-3,4-Dihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 3,4-dihydroxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[6.6.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
• Standard InChI: InChI=1S/C20H26O4/c1-10(2)11-8-12-13-9-14-19(3,4)6-5-7-20(14,18(23)24-13)15(12)17(22)16(11)21/h8,10,13-14,21-22H,5-7,9H2,1-4H3
• Standard InChIKey: XUSYGBPHQBWGAD-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)C1=C(C(=C2C(=C1)[C@@H]3C[C@@H]4[C@@]2(CCCC4(C)C)C(=O)O3)O)O
• SMILES: CC(C)C1=C(C(=C2C(=C1)C3CC4C2(CCCC4(C)C)C(=O)O3)O)O
• Canonical SMILES: CC(C)C1=C(C(=C2C(=C1)C3CC4C2(CCCC4(C)C)C(=O)O3)O)O
• Melting Point: Mp 221-226 °
• Physical Description: Solid
• Description: Carnosol belongs to the class of organic compounds known as diterpene lactones. These are diterpenoids containing a lactone moiety. Carnosol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, carnosol is primarily located in the membrane (predicted from logP) and cytoplasm.; Carnosol is a diterpenoid.
• Solubility: In water, 1,425 mg/L at 25 °C (est)
• Synonyms: carnosol
• Vapor Pressure: 2.03X10-12 mm Hg at 25 °C (est)
• PubChem Compound: 2579
• Last Modified: Dec 23 2021